3-Carboxy Detomidine
3-Carboxy Detomidine
Brand Name:
Vulcanchem
CAS No.:
115664-39-6
VCID:
VC0195853
InChI:
InChI=1S/C12H12N2O2/c1-8-9(5-10-6-13-7-14-10)3-2-4-11(8)12(15)16/h2-4,6-7H,5H2,1H3,(H,13,14)(H,15,16)
SMILES:
CC1=C(C=CC=C1C(=O)O)CC2=CN=CN2
Molecular Formula:
C12H12N2O2
Molecular Weight:
216.24 g/mol
3-Carboxy Detomidine
CAS No.: 115664-39-6
VCID: VC0195853
Molecular Formula: C12H12N2O2
Molecular Weight: 216.24 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 115664-39-6 |
|---|---|
| Product Name | 3-Carboxy Detomidine |
| Molecular Formula | C12H12N2O2 |
| Molecular Weight | 216.24 g/mol |
| IUPAC Name | 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoic acid |
| Standard InChI | InChI=1S/C12H12N2O2/c1-8-9(5-10-6-13-7-14-10)3-2-4-11(8)12(15)16/h2-4,6-7H,5H2,1H3,(H,13,14)(H,15,16) |
| Standard InChIKey | UYLYCKVCJPJDEL-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC=C1C(=O)O)CC2=CN=CN2 |
| Canonical SMILES | CC1=C(C=CC=C1C(=O)O)CC2=CN=CN2 |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | 3-(1H-Imidazol-5-ylmethyl)-2-methylbenzoic Acid |
| PubChem Compound | 160414 |
| Last Modified | Aug 15 2023 |
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